(2Z)-2-[2-hydroxy-3,4-dimethoxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile

• Molecular Formula: C16H25NO9
• Molecular Weight: 375.37 g/mol
• IUPAC Name: (2Z)-2-[2-hydroxy-3,4-dimethoxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile
• InChI: InChI=1S/C16H25NO9/c1-23-9-5-8(7(3-4-17)11(19)15(9)24-2)25-16-14(22)13(21)12(20)10(6-18)26-16/h3,8-16,18-22H,5-6H2,1-2H3/b7-3+
• InChI Key: KURSRHBVYUACKS-XVNBXDOJSA-N
• Isomeric SMILES: COC1CC(/C(=C\C#N)/C(C1OC)O)OC2C(C(C(C(O2)CO)O)O)O
• SMILES: COC1CC(C(=CC#N)C(C1OC)O)OC2C(C(C(C(O2)CO)O)O)O
• synonyms: 2-(cyanomethylene)-3-hydroxy-4,5-dimethoxycyclohexyl-beta-glucoside; simmondsin

Description

2-(2-hydroxy-3,4-dimethoxy-6-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}cyclohexylidene)acetonitrile is a glycoside.
(2Z)-2-[2-hydroxy-3,4-dimethoxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile is a natural product found in Ehretia philippinensis and Simmondsia chinensis with data available.

Scientific Research Applications

Synthesis and Chemical Reactions

• Efficient Synthesis using Zinc Oxide as a Catalyst : A study demonstrated the efficient synthesis of 2,2′-arylmethylene bis(3-hydroxy-5,5-dimethyl-2-cyclohexene-1-one) and 1,8-dioxooctahydroxanthenes using zinc oxide and zinc oxide–acetyl chloride as catalysts in reactions with acetonitrile (Maghsoodlou et al., 2010).
• Tautomerism and Morphine Synthesis : A study on the oxidation of (3,4-dihydroxyphenyl)acetonitrile suggests its role in forming (3-hydroxy-4-oxo-cyclohexa-2,5-dienylidene)acetonitrile, with implications for morphine synthesis (Land et al., 2003).

Applications in Electrochemistry

• Acetonitrile in Voltammetric Studies : Research indicates the importance of acetonitrile in studying the voltammetric behavior of quinones and their derivatives, offering insights into electron transfer and chemical reactions coupled to electron transfer (Bautista-Martínez et al., 2003).

Chemiluminescence Studies

• Base-induced Chemiluminescence : A study highlighted the chemiluminescence efficiency of certain compounds treated with tetrabutylammonium fluoride in acetonitrile, providing insight into the effects of different mediums on chemiluminescence efficiency (Matsumoto et al., 2001).

Pharmacological Applications

• Role in Diabetes Management : A computational study identified the role of a structurally similar compound in diabetes management, highlighting its interaction with various enzymes related to diabetes (Muthusamy & Krishnasamy, 2016).

Cyclisation Mechanisms

• Cyclisation in Chemical Synthesis : Research on cyclisation mechanisms of benzylaminoacetonitriles has provided valuable insights into the synthesis of various compounds (Harcourt et al., 1978).